Cas no 2228829-89-6 (3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid
• CAS No: 2228829-89-6
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• CID: 6327014
• PubChem ID: 165752071
• Update Time: 2025-10-28

3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid
• EN300-1972588
• 2228829-89-6

• Inchi： 1S/C9H7ClF2O3/c10-6-3-1-2-5(7(6)13)4-9(11,12)8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： NJQZVBOJSWMFFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 236.0051781g/mol
• Monoisotopic Mass: 236.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid

3-(3-Chloro-2-hydroxyphenyl)-2,2-difluoropropanoic Acid: An Emerging Compound in Medicinal Chemistry

3-(3-Chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228829-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated carboxylic acids, which have been extensively studied for their diverse biological activities and pharmacological properties.

The molecular structure of 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid includes a chlorinated and hydroxylated phenyl ring, as well as a difluoromethyl group attached to the carboxylic acid moiety. These functional groups contribute to the compound's high chemical stability and unique reactivity, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid has also shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and trigger caspase activation, leading to programmed cell death.

In addition to its therapeutic potential, 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid has been investigated for its use as a chemical probe in biological research. Its unique structure allows it to serve as a valuable tool for studying protein-protein interactions and signaling pathways. For instance, researchers at the University of California, San Francisco, used this compound to investigate the role of specific enzymes in cellular processes such as DNA repair and cell cycle regulation.

The synthesis of 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid has been optimized through various synthetic routes, with recent advancements focusing on improving yield and reducing environmental impact. One notable method involves the reaction of 3-chloro-2-hydroxybenzaldehyde with difluoroacetic acid chloride followed by hydrolysis. This approach not only enhances the efficiency of the synthesis but also ensures high purity and scalability for industrial production.

The safety profile of 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-(3-chloro-2-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228829-89-6) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.